3-Tert-butylsulfanylpropanal

• CAS No.: 77275-25-3
• Molecular Formula: C7H14OS
• Molecular Weight: 146.25 g/mol
• IUPAC Name: 3-tert-butylsulfanylpropanal
• InChI: InChI=1S/C7H14OS/c1-7(2,3)9-6-4-5-8/h5H,4,6H2,1-3H3
• InChI Key: KCLQOCORZSWYQC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)SCCC=O

Description

3-Tert-butylsulfanylpropanal is an organic compound characterized by the presence of a tert-butylsulfanyl group attached to a propanal backbone

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Tert-butylsulfanylpropanal typically involves the reaction of a suitable propanal derivative with a tert-butylsulfanyl reagent. One common method involves the use of tert-butylthiol and a propanal derivative under controlled conditions to achieve the desired product. The reaction is usually carried out in the presence of a base such as sodium hydride or potassium tert-butoxide to facilitate the formation of the sulfanyl group .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using similar reaction conditions as in laboratory settings. The process is optimized for higher yields and purity, often employing continuous flow reactors and advanced purification techniques to ensure the quality of the final product .

Chemical Reactions Analysis

Types of Reactions

3-Tert-butylsulfanylpropanal undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reduction reactions can convert the aldehyde group to an alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The tert-butylsulfanyl group can be substituted with other functional groups through nucleophilic substitution reactions

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Nucleophiles such as halides, amines, or thiols.

Major Products Formed

Oxidation: Sulfoxides, sulfones.

Reduction: Alcohols.

Substitution: Various substituted derivatives depending on the nucleophile used

Scientific Research Applications

3-Tert-butylsulfanylpropanal has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a building block for drug development.

Industry: Utilized in the production of specialty chemicals and materials

Mechanism of Action

The mechanism of action of 3-Tert-butylsulfanylpropanal involves its interaction with specific molecular targets and pathways. The compound’s effects are mediated through its functional groups, which can participate in various chemical reactions and interactions with biological molecules. The tert-butylsulfanyl group, in particular, plays a crucial role in modulating the compound’s reactivity and interactions .

Comparison with Similar Compounds

Similar Compounds

3-Tert-butylsulfanylpropanol: Similar structure but with an alcohol group instead of an aldehyde.

3-Tert-butylsulfanylpropanoic acid: Contains a carboxylic acid group instead of an aldehyde.

3-Tert-butylsulfanylpropylamine: Features an amine group instead of an aldehyde

Uniqueness

3-Tert-butylsulfanylpropanal is unique due to its specific combination of a tert-butylsulfanyl group and an aldehyde group. This combination imparts distinct chemical properties and reactivity, making it valuable for specific applications in synthesis and research .